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Compound of Interest

Compound Name: 2-Amidinothiophene hydrochloride

Cat. No.: B1333689

An In-depth Technical Guide to 2-
Amidinothiophene Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amidinothiophene hydrochloride, systematically known as thiophene-2-carboximidamide
hydrochloride, is a heterocyclic compound of growing interest in medicinal chemistry. Its
structural motif, featuring a thiophene ring coupled with an amidinium group, positions it as a
versatile scaffold for the design of pharmacologically active agents. This technical guide
provides a comprehensive overview of the physical and chemical properties, synthesis,
analytical methodologies, and known biological activities of 2-Amidinothiophene
hydrochloride, with a focus on its role as a neuronal nitric oxide synthase (nNOS) inhibitor.

Physical and Chemical Properties

Quantitative physical and chemical data for 2-Amidinothiophene hydrochloride are
summarized in Table 1. While experimental data for some properties are limited, predicted
values from computational models are provided where available.

Table 1: Physical and Chemical Properties of 2-Amidinothiophene Hydrochloride
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Property Value Source/Notes
thiophene-2-carboximidamide
IUPAC Name
hydrochloride
2-Amidinothiophene
Synonyms hydrochloride, 2-Thenamidine
hydrochloride
CAS Number 54610-70-7
Molecular Formula CsH7CIN2S
Molecular Weight 162.64 g/mol [1]
Off-white to white crystalline
Appearance . [1]
solid
Melting Point 172-175 °C [1]
B ) 220.8 °C at 760 mmHg
Boiling Point ) [1]
(Predicted)
No experimental data
available. Expected to be
Solubility soluble in polar solvents like
water and methanol due to its
salt nature.
No experimental data
available. The amidinium
pKa : o
group is strongly basic, with a
predicted pKa > 10.
. Stable under normal storage
Stability B [1]
conditions.
2.634 (Predicted for the free
XLogP3 [1]

base)

Experimental Protocols
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Synthesis via the Pinner Reaction

A common and effective method for the synthesis of amidine hydrochlorides from nitriles is the
Pinner reaction.[2][3][4][5][6][7] The following is a generalized protocol for the synthesis of 2-
Amidinothiophene hydrochloride from thiophene-2-carbonitrile.

Reaction Scheme:

Materials:

Thiophene-2-carbonitrile

Anhydrous ethanol

Anhydrous diethyl ether

Hydrogen chloride gas

Ammonia gas
Procedure:

o Formation of the Imidate Hydrochloride (Pinner Salt): A solution of thiophene-2-carbonitrile in
anhydrous ethanol is cooled in an ice bath. Anhydrous hydrogen chloride gas is bubbled
through the solution until saturation. The reaction mixture is then allowed to stand at a low
temperature (e.g., 0-5 °C) for several hours to allow for the precipitation of the ethyl
thiophene-2-imidate hydrochloride (Pinner salt). The precipitate is collected by filtration,
washed with cold anhydrous diethyl ether, and dried under vacuum.

o Ammonolysis to the Amidine Hydrochloride: The dried Pinner salt is suspended in anhydrous
ethanol. The suspension is cooled in an ice bath and saturated with anhydrous ammonia
gas. The reaction mixture is stirred at room temperature for several hours. The resulting
precipitate of 2-Amidinothiophene hydrochloride is collected by filtration, washed with cold
anhydrous ethanol and then diethyl ether, and dried under vacuum.

Purification:
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The crude 2-Amidinothiophene hydrochloride can be purified by recrystallization from a
suitable solvent system, such as ethanol/diethyl ether.

Thiophene-2-carbonitrile

»| Ethyl thiophene-2-imidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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